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Compound of Interest |

Compound Name: 5-Methoxy-3-methylquinoline
CAS No.: 137595-48-3
Cat. No.: B3347519

Get Quote

Executive Summary

In the landscape of modern rational drug design, substituted quinolines serve as privileged
scaffolds due to their predictable pharmacokinetics and versatile binding modalities. 5-
Methoxy-3-methylquinoline (CAS: 137595-48-3) is a highly specialized heterocyclic building
block that has gained significant traction in the development of epigenetic therapeutics. This
technical guide provides an in-depth analysis of its structural informatics, details a
mechanistically validated synthesis protocol, and explores its pharmacological utility—
specifically its role in the design of CBP/EP300 bromodomain inhibitors[1].

Structural Informatics & Physicochemical Profiling

The precise computational representation of chemical structures is critical for database
guerying, virtual screening, and intellectual property delineation. 5-Methoxy-3-
methylquinoline can be represented by multiple valid SMILES (Simplified Molecular-Input
Line-Entry System) strings, depending on the graph traversal algorithm utilized by the
cheminformatics software.
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SMILES String Analysis

e Canonical SMILES (Fluorochem/PubChem standard):COC1=CC=CC2=NC=C(C)C=C12[2],
[3].

o Logic: The traversal initiates at the methoxy oxygen (O), steps to the attached carbon (C),
and enters the fused benzene ring (clcccc). It then bridges to the pyridine ring (c2), maps
the nitrogen (n), and captures the methyl substitution (C) at the C3 position before closing
the ring system.

o Alternative Isomeric SMILES (BLD Pharm standard):CC1=CC2=C(OC)C=CC=C2N=CL1[4].

o Logic: This string initiates at the C3-methyl group, traverses the pyridine ring, and maps
the methoxy group as a branch (OC) on the fused benzene ring. Both strings
computationally resolve to the identical 2D molecular graph.

InChiKey Resolution

To eliminate the ambiguity of regioisomers (e.g., distinguishing the 5-methoxy from the 7-
methoxy isomer), the IUPAC International Chemical Identifier Key (InChlKey) is utilized as a
fixed-length hash: GUCBSHLSXPWVQU-UHFFFAOY SA-N[5],[6].

e GUCBSHLSXPWVQU: The core skeleton block, encoding the exact connectivity of the
methoxy and methyl groups on the quinoline core.

o UHFFFAOYSA: The stereochemistry and isotopomer block. The "UHFFF" prefix indicates a
standard, non-chiral, non-isotopically labeled molecule.

e N: Indicates a neutral protonation state.

Physicochemical Data Summary

Quantitative data essential for reaction stoichiometry and analytical validation are summarized
below.
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Property Value Source
Chemical Name 5-Methoxy-3-methylquinoline [4]

CAS Registry Number 137595-48-3 [41.[3]
Molecular Formula C11H11INO [4]
Molecular Weight 173.21 g/mol [4]
Topological Polar Surface Area

TPSA) 22.12 A2 [7]
LogP (Predicted) 2.55 [7]

Mechanistic Synthesis & Validation Protocol

The synthesis of highly substituted quinolines often relies on the construction of the pyridine
ring onto an existing aniline derivative. For 5-methoxy-3-methylquinoline, a modified
Vilsmeier-Haack cyclization (Meth-Cohn synthesis) is the most robust approach, utilizing

-(3-methoxyphenyl)propionamide as the starting material[1].

Experimental Workflow & Causality

Step 1: Vilsmeier Reagent Generation

e Procedure: In a flame-dried, round-bottom flask under an inert argon atmosphere, 970 mL of
anhydrous

-dimethylformamide (DMF) is cooled to 0 °C. Phosphorus oxychloride (POCI
, 894.9 mmol) is added dropwise over 30 minutes[1].

o Causality: The highly exothermic reaction between DMF and POCI

generates the chloroiminium ion (Vilsmeier reagent). Strict temperature control (0 °C)
prevents the degradation of this highly electrophilic intermediate.

Step 2: Electrophilic Aromatic Substitution & Cyclization
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e Procedure:

-(3-methoxyphenyl)propionamide (258.1 mmol) is added to the cold Vilsmeier complex. The
reaction is then gradually heated to 100 °C and stirred for 4 to 12 hours[1].

o Causality: The Vilsmeier reagent formylates the electron-rich aromatic ring ortho to the
amide directing group. The elevated temperature (100 °C) provides the activation energy
required for the subsequent intramolecular cyclization and dehydration, yielding the
aromatized quinoline core.

Step 3: Quench and Regioisomer Separation

e Procedure: The mixture is poured into crushed ice, neutralized, and extracted with ethyl
acetate. The crude product is a 70:30 mixture of regioisomers (5-methoxy and 7-methoxy)[1].

o Causality: The meta-directing nature of the methoxy group on the starting aniline leads to
formylation at two distinct ortho positions. The steric bulk of the methoxy group slightly favors
the formation of the less sterically hindered isomer, necessitating careful chromatographic
separation (e.g., preparative HPLC) to isolate pure 5-methoxy-3-methylquinoline.

Self-Validating Analytical Protocol

To ensure the integrity of the isolated product, the following self-validating checks must be
performed:

e LC-MS: A primary mass peak at m/z 174.1[M+H]

confirms the correct molecular weight.
« HNMR (CDCI

): The presence of a sharp singlet at ~3.95 ppm (integrating for 3H) confirms the methoxy
group, while a singlet/doublet at ~2.45 ppm (integrating for 3H) confirms the C3-methyl
group. The absence of an aldehyde proton (~10 ppm) validates that complete cyclization has
occurred.

Visualization of Synthesis Workflow
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The following DOT diagram maps the logical progression of the Vilsmeier-Haack cyclization,
highlighting the transition from raw materials to the isolated target.

Starting Material Vilsmeier Reagent
N-(3-methoxyphenyl)propionamide (DMF + POCI3, 0°C)

Donates Formyl Group

Heat drives aromatization

Electrophilic Aromatic
Substitution (Formylation)

Intramolecular Cyclization
& Dehydration (100°C)

Regioisomer Mixture
5-Methoxy (Major) & 7-Methoxy (Minor)

LC-MS / NMR Validation

Chromatographic Separation
(Target Isolation)
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Fig 1: Mechanistic workflow for the Vilsmeier-Haack cyclization yielding 5-Methoxy-3-
methylquinoline.

Pharmacological Relevance: CBP/EP300 Inhibition

Beyond its utility as a synthetic intermediate, 5-methoxy-3-methylquinoline is a critical vector
in the design of epigenetic modulators. Recent patent literature (W02022053967A1) highlights
its integration into heterocyclic compounds targeting the CREB-binding protein (CBP) and the
E1A binding protein p300 (EP300) bromodomains|[1].

Mechanistic Rationale in Drug Design:

e Hydrogen Bonding: The basic nitrogen of the quinoline core acts as a primary hydrogen
bond acceptor, interacting directly with the conserved asparagine residue deep within the
bromodomain binding pocket.

» Steric and Electronic Tuning: The C3-methyl group restricts the rotational degrees of
freedom of adjacent functional groups, locking the molecule into a bioactive conformation.
Simultaneously, the C5-methoxy group acts as an electron-donating group, enriching the
electron density of the aromatic system to enhance

stacking interactions with aromatic residues lining the binding site[1].

By leveraging the precise structural coordinates dictated by its SMILES and InChiKey,
researchers can confidently utilize 5-methoxy-3-methylquinoline as a foundational fragment
in the pursuit of novel oncology and immunology therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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